(4-Fluoro-2-methyl-1H-indol-5-yl)methanamine

• IUPAC Name: (4-fluoro-2-methyl-1H-indol-5-yl)methanamine
• InChI: InChI=1S/C10H11FN2/c1-6-4-8-9(13-6)3-2-7(5-12)10(8)11/h2-4,13H,5,12H2,1H3
• InChI Key: WKSDIOWNCSYQDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1)C=CC(=C2F)CN
• Molecular Formula: C10H11FN2
• Molecular Weight: 178.21 g/mol
• CAS No.: 1401727-00-1

Description

“(4-Fluoro-2-methyl-1H-indol-5-yl)methanamine” is a chemical compound with the CAS Number: 1401727-00-1. It has a molecular weight of 178.21 and its linear formula is C10H11FN2. This compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C. It is commonly used as a building block for the synthesis of other chemicals, such as opioid analgesics, anti-inflammatory drugs, and herbicides.

Synthesis Analysis

The synthesis of indole derivatives, including “this compound”, often involves chemical reactions such as alkylation, aromatic substitution, and nitration. The first step in the synthesis of this compound is the preparation of the starting materials, such as 2-methyl-1H-indole-5-carboxaldehyde and 4-fluoro-2-methyl-1H-indole.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C10H11FN2. The average mass of this compound is 165.164 Da.

Physical and Chemical Properties Analysis

“this compound” is a solid compound. It is stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Safety and Hazards

The safety information for “(4-Fluoro-2-methyl-1H-indol-5-yl)methanamine” includes a GHS07 pictogram and a warning signal word. The hazard statements include H302, and the precautionary statements include P264-P270-P301+P312-P330-P501.

Future Directions

Indole derivatives, including “(4-Fluoro-2-methyl-1H-indol-5-yl)methanamine”, have diverse biological activities and immeasurable potential to be explored for newer therapeutic possibilities. They possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities, which have created interest among researchers to synthesize a variety of indole derivatives.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives valuable for treatment development .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes that result in their various biological activities . The exact nature of these interactions and changes would depend on the specific targets involved.

Biochemical Pathways

Indole derivatives are known to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The downstream effects of these activities would depend on the specific pathways involved.

Result of Action

Given the broad range of biological activities associated with indole derivatives , it can be inferred that the compound’s action could result in a variety of molecular and cellular effects.